Cas no 1164508-93-3 (N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide)

• Product Name: N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide
• CAS No: 1164508-93-3
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.369922161102
• CID: 6377362
• PubChem ID: 2150950
• Update Time: 2025-07-13

N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide
• VFPBLFUHYZBQNR-PFONDFGASA-N
• Propanamide, N-(4-methoxy-3,7-dimethyl-2(3H)-benzothiazolylidene)-2-methyl-, [N(Z)]-
• N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-methylpropanamide
• HMS2243P12
• AKOS024611019
• F1814-0861
• N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)-2-methylpropanamide
• 1164508-93-3
• (Z)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide
• CHEMBL3212189
• SR-01000015934
• SMR000017813
• SR-01000015934-1
• MLS000103759

• Inchi： 1S/C14H18N2O2S/c1-8(2)13(17)15-14-16(4)11-10(18-5)7-6-9(3)12(11)19-14/h6-8H,1-5H3/b15-14+
• InChI Key： VFPBLFUHYZBQNR-CCEZHUSRSA-N
• SMILES： C(/N=C1\N(C)C2=C(OC)C=CC(C)=C2S\1)(=O)C(C)C

Computed Properties

• Exact Mass: 278.10889899g/mol
• Monoisotopic Mass: 278.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide

N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide (CAS No. 1164508-93-3): An Overview

N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide (CAS No. 1164508-93-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The benzothiazole scaffold is a key structural motif in many pharmaceuticals and has been extensively studied for its ability to modulate various biological targets. The presence of the 4-methoxy and 3,7-dimethyl substituents in the structure of N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide imparts specific pharmacological properties that make it a promising candidate for further investigation.

Recent research has focused on the synthesis and biological evaluation of N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory activities. In vitro assays have demonstrated its ability to scavenge reactive oxygen species (ROS) and inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide may have therapeutic potential in the treatment of inflammatory diseases.

Furthermore, preliminary studies have explored the anticancer properties of this compound. In cell culture experiments, N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide has shown selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

In addition to its direct biological effects, N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide has been investigated for its potential as a lead compound in drug discovery. Structure-based drug design approaches have been employed to optimize its pharmacological profile by modifying the substituents on the benzothiazole ring. These efforts have led to the identification of several analogs with enhanced potency and selectivity.

The synthesis of N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-yli​dene​‌‌‌‌‌‌‌‌‌‌‌​​​​​​​dene​‌‌‌‌‌​​​​​‌​‌​​​​​​​​​​​‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍​\-​‌​​​‎‎‎‎‎‎‎‎‎‎‎‎\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\---methylpropanamide involves a multi-step process that typically starts with the formation of the benzothiazole core followed by functional group manipulations to introduce the desired substituents. The key synthetic steps include condensation reactions and functional group interconversions that require careful control of reaction conditions to ensure high yields and purity.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of N-(2Z)-4-methoxy­‐‐‐‐‐‐‐‐‐‐‐‐‐‐‐‐‐‐‐‐‐−−−−−−−−−−−−−−−−−−−−−methylpropanamide. These studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical applications.

Toxicity assessments have also been conducted to evaluate the safety profile of N-(2Z)-4-methoxy­‐‐‐‐‐‐‐‐‐‐methylpropanamide. In vitro cytotoxicity assays using normal human cell lines have indicated low toxicity at therapeutic concentrations. Additionally, in vivo studies in animal models have not reported any significant adverse effects at doses relevant for therapeutic use.

In conclusion, N-(2Z)-4-methoxy­‐methylpropanamide (CAS No. 1164508­99­9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research efforts aim to elucidate its mechanism of action in greater detail and optimize its pharmacological profile for use in various disease states.